Cas no 13691-26-4 (1-(4-Nitrophenyl)pyrrolidin-2-one)

13691-26-4 structure
Product Name:1-(4-Nitrophenyl)pyrrolidin-2-one
CAS No:13691-26-4
Molecular Formula:C10H10N2O3
Molecular Weight:206.198
MDL:MFCD00138492
CID:177249
PubChem ID:299328
1-(4-Nitrophenyl)pyrrolidin-2-one Properties
Names and Identifiers
-
- 1-(4-Nitrophenyl)pyrrolidin-2-one
- 1-(4-NITROPHENYL)-2-PYRROLIDINONE
- 2-Pyrrolidinone,1-(4-nitrophenyl)-
- 1-(4-Nitro-phenyl)-pyrrolidin-2-on
- 1-(4-nitrophenyl)-pyrrolidin-2-one
- 1-(4'-NO2-phenyl)-2-pyrrolidinone
- 1-(p-Nitrophenyl)-2-pyrrolidinon
- nitrophenylpyrrolidinone
- TIMTEC-BB SBB006388
- 1-(4-nitrophenyl)-2-pyrrolidone
- 1-(4-NITRO-PHENYL)-PYRROLIDIN-2-ONE
- 1-(4-Nitrophenyl)-2-pyrrolidinone,99+%
- EN300-16285
- DTXSID70305852
- 13691-26-4
- MLS003106767
- CS-0198921
- NSC172147
- SMR001469327
- Z55148977
- SCHEMBL77999
- AKOS001132602
- CHEMBL2135493
- NSC-172147
- AC-26245
- Oprea1_781619
- J-503372
- FT-0680551
- 7C-147
- N-(4-nitrophenyl)pyrrolidone
- YYYMDBUHBOEDTC-UHFFFAOYSA-N
- E77924
- MFCD00138492
- 2-Pyrrolidinone, 1-(4-nitrophenyl)-
- ALBB-023963
-
- MDL: MFCD00138492
- InChIKey: YYYMDBUHBOEDTC-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H10N2O3/c13-10-2-1-7-11(10)8-3-5-9(6-4-8)12(14)15/h3-6H,1-2,7H2
- SMILES: C1CC(=O)N(C1)C2=CC=C(C=C2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 206.06900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 206.069
- Heavy Atom Count: 15
- Complexity: 266
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.2
- Tautomer Count: 2
- Surface Charge: 0
- Topological Polar Surface Area: 66.1Ų
Experimental Properties
- LogP: 2.30980
- PSA: 66.13000
- Refractive Index: 1.6300 (estimate)
- Boiling Point: 477.8℃/760mmHg
- Melting Point: 128-130 °C
- Flash Point: 242.8 °C
- Color/Form: Not available
- Solubility: Not available
- Density: 1.2815 (rough estimate)
1-(4-Nitrophenyl)pyrrolidin-2-one Security Information
- Safety Term:S24/25
- Safety Instruction: S24/25
- HazardClass:IRRITANT
1-(4-Nitrophenyl)pyrrolidin-2-one Customs Data
- HS CODE:2933790090
- Customs Data:
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
1-(4-Nitrophenyl)pyrrolidin-2-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00130H-100mg |
2-Pyrrolidinone, 1-(4-nitrophenyl)- |
13691-26-4 | 98% | 100mg |
$16.00 | 2025-02-18 | |
A2B Chem LLC | AA49761-100mg |
1-(4-Nitrophenyl)pyrrolidin-2-one |
13691-26-4 | 98% | 100mg |
$16.00 | 2024-04-20 | |
Aaron | AR00138T-100mg |
2-Pyrrolidinone, 1-(4-nitrophenyl)- |
13691-26-4 | 98% | 100mg |
$22.00 | 2025-01-21 | |
abcr | AB268908-1 g |
1-(4-Nitrophenyl)-2-pyrrolidinone, 95%; . |
13691-26-4 | 95% | 1 g |
€205.60 | 2023-07-20 | |
Alichem | A109007420-5g |
1-(4-Nitrophenyl)pyrrolidin-2-one |
13691-26-4 | 95% | 5g |
$329.40 | 2022-04-02 | |
Ambeed | A166416-100mg |
1-(4-Nitrophenyl)pyrrolidin-2-one |
13691-26-4 | 98% | 100mg |
$21.0 | ||
Chemenu | CM197483-5g |
1-(4-Nitrophenyl)-2-pyrrolidinone |
13691-26-4 | 95% | 5g |
$285 | 2021-08-05 | |
Enamine | EN300-16285-0.05g |
1-(4-nitrophenyl)pyrrolidin-2-one |
13691-26-4 | 95.0% | 0.05g |
$19.0 | 2025-02-20 | |
eNovation Chemicals LLC | D951706-0.25g |
2-Pyrrolidinone, 1-(4-nitrophenyl)- |
13691-26-4 | 98% | 0.25g |
$270 | 2022-05-26 | |
Key Organics Ltd | 7C-147-1MG |
1-(4-nitrophenyl)-2-pyrrolidinone |
13691-26-4 | >95% | 1mg |
£37.00 | 2025-02-09 |
1-(4-Nitrophenyl)pyrrolidin-2-one Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:13691-26-4)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:13691-26-4)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
1-(4-Nitrophenyl)pyrrolidin-2-one Related Literature
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C. L. Ballaré,S. D. Flint,G. Kulandaivelu Photochem. Photobiol. Sci., 2007,6, 252-266
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Juan Hong,Xuxian Xiao,Haoliang Liu,Lin Fu,Xin-Chang Wang,Long Zhou,Xiao-Ye Wang,Zijie Qiu,Xiao-Yu Cao,Akimitsu Narita,Klaus Müllen,Yunbin Hu Chem. Commun., 2021,57, 5566-5569
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David M. Miller-Shakesby,Timothy J. Prior,Carl Redshaw CrystEngComm, 2016,18, 4977-4987
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Patta Supraja,Vadnala Sudarshan,Suryasnata Tripathy,Amit Agrawal,Shiv Govind Singh Anal. Methods, 2019,11, 744-751
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K. E. A. Hooper,H. K. H. Lee,M. J. Newman,S. Meroni,J. Baker,T. M. Watson,W. C. Tsoi Phys. Chem. Chem. Phys., 2017,19, 5246-5253
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Chaohua Cui,Cheuk-Lam Ho,Pei Yang,Jianzhang Zhao Chem. Commun., 2013,49, 4409-4411
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Haitao Wu,Ruisheng Hu,Tingting Zhou,Chun Li,Wanwan Meng,Jun Yang CrystEngComm, 2015,17, 3859-3865
-
Helder M. Marques,Preston J. MacDougall Phys. Chem. Chem. Phys., 2019,21, 19969-19986
-
Vaidyanathan Mathrubootham,Anthony W. Addison,K. Travis Holman,Ekkehard Sinn,Laurence K. Thompson Dalton Trans., 2009, 8111-8116
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:13691-26-4)1-(4-Nitrophenyl)pyrrolidin-2-one

Purity:99%
Quantity:5g
Price($):292.0